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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145 Get Quote

Formanilide: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Formanilide, also known as N-phenylformamide, is an organic compound with the chemical

formula C₆H₅NHCHO. It is a significant chemical intermediate in various organic syntheses and

finds applications in the rubber and pharmaceutical industries. This technical guide provides an

in-depth overview of the chemical properties, structure, synthesis, and analysis of formanilide,

tailored for professionals in research and drug development.

Chemical and Physical Properties
Formanilide is a white crystalline solid at room temperature.[1] It is soluble in polar solvents

like water and ethanol and has limited solubility in non-polar solvents such as hexane and

benzene.[2] The key physical and chemical properties of formanilide are summarized in the

table below.
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Property Value Reference

Molecular Formula C₇H₇NO [3]

Molecular Weight 121.14 g/mol [1]

Melting Point 46-48 °C (lit.) [4]

Boiling Point 271 °C at 760 mmHg [1][5]

166 °C at 14 mmHg (lit.) [4]

Density 1.144 g/mL at 25 °C (lit.) [4]

Solubility in Water 25.4 g/L at 20 °C [3][6]

28.6 g/L at 25 °C [3][6]

Flash Point > 112 °C (> 233.6 °F) [7]

Vapor Pressure 0.00662 mmHg at 25 °C [8]

LogP (log Kow) 1.15 [1]

Appearance White crystalline solid [1]

Chemical Structure
Formanilide consists of a phenyl group attached to a formamide group. The molecule can

exist in both cis and trans conformations with respect to the C-N amide bond, with the trans

isomer being more stable.

Below is a diagram representing the chemical structure of formanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Formanilide chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094145#formanilide-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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